Cas no 57631-13-7 (5-chloro-3-(trifluoromethyl)-1H-indazole)

• Product Name: 5-chloro-3-(trifluoromethyl)-1H-indazole
• CAS No: 57631-13-7
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 2187693
• PubChem ID: 21407817
• Update Time: 2025-04-21

5-chloro-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-indazole,5-chloro-3-(trifluoromethyl)-
• 5-chloro-3-(trifluoromethyl)-2H-indazole
• 5-chloro-3-(trifluoromethyl)-1H-indazole
• CS-0080492
• 57631-13-7
• 1H-Indazole, 5-chloro-3-(trifluoromethyl)-
• D74202
• XXYYOLNNHLXSFH-UHFFFAOYSA-N
• DB-322870
• SCHEMBL11725013

• Inchi： 1S/C8H4ClF3N2/c9-4-1-2-6-5(3-4)7(14-13-6)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： XXYYOLNNHLXSFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(F)(F)F)NN=2

Computed Properties

• Exact Mass: 220.0015103g/mol
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Boiling Point: 305.8±37.0 °C(Predicted)